99-99-0

4-Nitrotoluene

In Stock

• CAS RN:
• 99-99-0

• Formula:
• C7H7NO2
  C6H4(CH3)NO2
  C7H7NO2

• InChI:
• InChI=1S/C7H7NO2/c1-6-2-4-7(5-3-6)8(9)10/h2-5H,1H3

• InChIKey:
• ZPTVNYMJQHSSEA-UHFFFAOYSA-N

• 4-nitrotoluene is a mononitrotoluene that consists of toluene bearing a nitro substituent at the 4-position.
  P-nitrotoluene appears as a yellow liquid with a weak aromatic odor. Toxic. Insoluble in water. Combustible but may take some effort to ignite. Produces toxic oxides of nitrogen when burned. In a spill, immediate steps should be taken to limit its spread to the environment. Can easily penetrate the soil and contaminate groundwater or nearby streams. Used to make other chemicals.

4-Fluoro-1-indanone

In Stock

• CAS RN:
• 699-99-0

• Formula:
• C9H7FO

• InChI:
• InChI=1S/C9H7FO/c10-8-3-1-2-7-6(8)4-5-9(7)11/h1-3H,4-5H2

• InChIKey:
• HOMSJDBZHCPYHY-UHFFFAOYSA-N

• 4-Fluoro-1-indanone is a useful research compound. Its molecular formula is C9H7FO and its molecular weight is 150.15 g/mol. The purity is usually 95%.

Isolimonene

• CAS RN:
• 499-99-0

• Formula:
• C10H16

• InChI:
• InChI=1S/C10H16/c1-8(2)10-6-4-9(3)5-7-10/h4,6,9-10H,1,5,7H2,2-3H3

• InChIKey:
• TWCNAXRPQBLSNO-UHFFFAOYSA-N

• Isolimonene is a natural product found in Schisandra chinensis with data available.

1-Methyl-2-[(4-nitrophenoxy)methyl]benzene

• CAS RN:
• 92199-99-0

• Formula:
• C14H13NO3

• InChI:
• InChI=1S/C14H13NO3/c1-11-4-2-3-5-12(11)10-18-14-8-6-13(7-9-14)15(16)17/h2-9H,10H2,1H3

• InChIKey:
• UVZXKWFFFXEFCB-UHFFFAOYSA-N

• 1-Methyl-2-[(4-nitrophenoxy)methyl]benzene is a useful research compound. Its molecular formula is C14H13NO3 and its molecular weight is 243.26. The purity is usually 95%.

2-chloro-N-[5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-yl]acetamide

In Stock

• CAS RN:
• 18199-99-0

• Formula:
• C11H10ClN3O2S

• InChI:
• InChI=1S/C11H10ClN3O2S/c1-17-8-4-2-7(3-5-8)10-14-15-11(18-10)13-9(16)6-12/h2-5H,6H2,1H3,(H,13,15,16)

• InChIKey:
• YGJNGWLZMGGYCH-UHFFFAOYSA-N

• 2-chloro-N-[5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-yl]acetamide is a useful research compound. Its molecular formula is C11H10ClN3O2S and its molecular weight is 283.73. The purity is usually 95%.

Methyl [4-(acetylamino)phenoxy]acetate

In Stock

• CAS RN:
• 220299-99-0

• Formula:
• C11H13NO4

• InChI:
• InChI=1S/C11H13NO4/c1-8(13)12-9-3-5-10(6-4-9)16-7-11(14)15-2/h3-6H,7H2,1-2H3,(H,12,13)

• InChIKey:
• DPOLBUJUVCUNQM-UHFFFAOYSA-N

• Methyl [4-(acetylamino)phenoxy]acetate is a useful research compound. Its molecular formula is C11H13NO4 and its molecular weight is 223.22 g/mol. The purity is usually 95%.

(2-Methoxyethyl)(methyl)(prop-2-yn-1-yl)amine

In Stock

• CAS RN:
• 220699-99-0

• Formula:
• C7H13NO

• InChI:
• InChI=1S/C7H13NO/c1-4-5-8(2)6-7-9-3/h1H,5-7H2,2-3H3

• InChIKey:
• ODTQGXAPSKBFFW-UHFFFAOYSA-N

• (2-Methoxyethyl)(methyl)(prop-2-yn-1-yl)amine is a useful research compound. Its molecular formula is C7H13NO and its molecular weight is 127.187. The purity is usually 95%.

3-(4-(Pyrrolidin-1-ylsulfonyl)benzamido)benzofuran-2-carboxamide

In Stock

• CAS RN:
• 398999-99-0

• Formula:
• C20H19N3O5S

• InChI:
• InChI=1S/C20H19N3O5S/c21-19(24)18-17(15-5-1-2-6-16(15)28-18)22-20(25)13-7-9-14(10-8-13)29(26,27)23-11-3-4-12-23/h1-2,5-10H,3-4,11-12H2,(H2,21,24)(H,22,25)

• InChIKey:
• SNPQUJIDCGSTNA-UHFFFAOYSA-N

• 3-(4-(Pyrrolidin-1-ylsulfonyl)benzamido)benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C20H19N3O5S and its molecular weight is 413.45. The purity is usually 95%.

1,6-Diamino-4-(3,4-dichlorophenyl)-2-oxo-1,2-dihydropyridine-3,5-dicarbonitrile

In Stock

• CAS RN:
• 725699-99-0

• Formula:
• C13H7Cl2N5O

• InChI:
• InChI=1S/C13H7Cl2N5O/c14-9-2-1-6(3-10(9)15)11-7(4-16)12(18)20(19)13(21)8(11)5-17/h1-3H,18-19H2

• InChIKey:
• PFCQAMQFLRKSDP-UHFFFAOYSA-N

• 1,6-Diamino-4-(3,4-dichlorophenyl)-2-oxo-1,2-dihydropyridine-3,5-dicarbonitrile is a useful research compound. Its molecular formula is C13H7Cl2N5O and its molecular weight is 320.13. The purity is usually 95%.

4-methyl-N-(4-(pyrrolidin-1-yl)phenethyl)benzenesulfonamide

In Stock

• CAS RN:
• 953999-99-0

• Formula:
• C19H24N2O2S

• InChI:
• InChI=1S/C19H24N2O2S/c1-16-4-10-19(11-5-16)24(22,23)20-13-12-17-6-8-18(9-7-17)21-14-2-3-15-21/h4-11,20H,2-3,12-15H2,1H3

• InChIKey:
• GBKUIFWIDPQXEI-UHFFFAOYSA-N

• 4-methyl-N-(4-(pyrrolidin-1-yl)phenethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C19H24N2O2S and its molecular weight is 344.47. The purity is usually 95%.

(S)-2-Chloro-4-(1-amino)ethylpyridine

In Stock

• CAS RN:
• 937399-99-0

• Formula:
• C7H9ClN2

• InChI:
• InChI=1S/C7H9ClN2/c1-5(9)6-2-3-10-7(8)4-6/h2-5H,9H2,1H3/t5-/m0/s1

• InChIKey:
• QVYJLHKUZZRYEH-YFKPBYRVSA-N

• (S)-2-Chloro-4-(1-amino)ethylpyridine is a useful research compound. Its molecular formula is C7H9ClN2 and its molecular weight is 156.61. The purity is usually 95%.

2,5-Dimethoxyphenylboronic acid

In Stock

• CAS RN:
• 107099-99-0

• Formula:
• C8H11BO4

• InChI:
• InChI=1S/C8H11BO4/c1-12-6-3-4-8(13-2)7(5-6)9(10)11/h3-5,10-11H,1-2H3

• InChIKey:
• QOZLFNQLIKOGDR-UHFFFAOYSA-N

• 2,5-Dimethoxyphenylboronic acid is a useful research compound. Its molecular formula is C8H11BO4 and its molecular weight is 181.98 g/mol. The purity is usually 95%.

1-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(3-fluorophenyl)-5-phenyl-1H-pyrazole-3-carboxamide

In Stock

• CAS RN:
• 1019099-99-0

• Formula:
• C20H18FN3O3S

• InChI:
• InChI=1S/C20H18FN3O3S/c21-15-7-4-8-16(11-15)22-20(25)18-12-19(14-5-2-1-3-6-14)24(23-18)17-9-10-28(26,27)13-17/h1-8,11-12,17H,9-10,13H2,(H,22,25)

• InChIKey:
• NPONZUJWESMMSL-UHFFFAOYSA-N

• 1-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(3-fluorophenyl)-5-phenyl-1H-pyrazole-3-carboxamide is a useful research compound. Its molecular formula is C20H18FN3O3S and its molecular weight is 399.44. The purity is usually 95%.

1-(3,4-Dimethylbenzoyl)pyrrolidin-3-amine

In Stock

• CAS RN:
• 1250299-99-0

• Formula:
• C13H18N2O

• InChI:
• InChI=1S/C13H18N2O/c1-9-3-4-11(7-10(9)2)13(16)15-6-5-12(14)8-15/h3-4,7,12H,5-6,8,14H2,1-2H3

• InChIKey:
• BXLJORVYAVMWMJ-UHFFFAOYSA-N

• 1-(3,4-Dimethylbenzoyl)pyrrolidin-3-amine is a useful research compound. Its molecular formula is C13H18N2O and its molecular weight is 218.29 g/mol. The purity is usually 95%.

2-Fluorocycloheptan-1-amine;hydrochloride

In Stock

• CAS RN:
• 1784399-99-0

• Formula:
• C7H15ClFN

• InChI:
• InChI=1S/C7H14FN.ClH/c8-6-4-2-1-3-5-7(6)9;/h6-7H,1-5,9H2;1H

• InChIKey:
• JJIAKOBVUOEBKC-UHFFFAOYSA-N

• 2-Fluorocycloheptan-1-amine;hydrochloride is a useful research compound. Its molecular formula is C7H15ClFN and its molecular weight is 167.65. The purity is usually 95%.

5-(((tert-Butoxycarbonyl)amino)methyl)bicyclo[2.2.1]heptane-2-carboxylic acid

In Stock

• CAS RN:
• 2230799-99-0

• Formula:
• C14H23NO4

• InChI:
• InChI=1S/C14H23NO4/c1-14(2,3)19-13(18)15-7-10-5-9-4-8(10)6-11(9)12(16)17/h8-11H,4-7H2,1-3H3,(H,15,18)(H,16,17)

• InChIKey:
• VAUGUJNHODOZNK-UHFFFAOYSA-N

• 5-(((tert-Butoxycarbonyl)amino)methyl)bicyclo[2.2.1]heptane-2-carboxylic acid is a useful research compound. Its molecular formula is C14H23NO4 and its molecular weight is 269.341. The purity is usually 95%.